3-Bromo-5-fluoro-2-isopropoxybenzoic acid

• IUPAC Name: 3-bromo-5-fluoro-2-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C10H10BrFO3/c1-5(2)15-9-7(10(13)14)3-6(12)4-8(9)11/h3-5H,1-2H3,(H,13,14)
• InChI Key: JIZXMPMMDIRVEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1Br)F)C(=O)O
• Molecular Formula: C10H10BrFO3
• Molecular Weight: 277.09 g/mol

Description

3-Bromo-5-fluoro-2-isopropoxybenzoic acid is an organic compound used in various scientific research applications. It is a member of the benzoic acid family and is a derivative of the isopropyl group. It has a unique structure that is not found in nature, making it an ideal compound for research purposes. This compound has been used in a variety of research applications, including synthesis, mechanism of action, biochemical and physiological effects, and lab experiments.

Scientific Research Applications

Drug Discovery and Development In the realm of drug discovery, compounds like 3-Bromo-5-fluoro-2-isopropoxybenzoic acid play a crucial role as intermediates. Their unique structural features enable the synthesis of key intermediates for various biologically active compounds. The ability to efficiently scale up the synthesis of these intermediates, as demonstrated in studies, underscores their importance in the pharmaceutical industry, facilitating the development of new drugs through innovative synthetic routes (M. Seto et al., 2019).

Structural and Electronic Properties Analysis Research into halogenated benzoic acids, including derivatives similar to this compound, provides insights into their thermodynamic properties, crystal structures, and molecular electrostatic potential. These studies are crucial for understanding the physical and chemical behaviors of such compounds, which have implications for material science, molecular design, and the development of novel materials with specific electronic properties (S. Pramanik et al., 2019).

Environmental and Biodegradation Studies The environmental impact and biodegradation pathways of fluorinated compounds, including 3-fluorobenzoates, are subjects of research to understand their behavior in ecosystems and potential for bioremediation. Studies on the microbial degradation of such compounds reveal the mechanisms by which certain bacteria can utilize them as carbon sources, highlighting the ecological relevance and potential applications in environmental cleanup efforts (F. Boersma et al., 2004).